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Compound of Interest

Compound Name: 3-Phenylpropionitrile

Cat. No.: B121915

An In-depth Technical Guide to the Physical
Properties of 3-Phenylpropionitrile

This guide provides a comprehensive overview of the key physical properties of 3-
Phenylpropionitrile (also known as Benzenepropanenitrile or Hydrocinnamonitrile), a
significant compound in chemical research and drug development. This document is intended
for researchers, scientists, and professionals in the field, offering a detailed summary of its
boiling point, melting point, and density, supported by generalized experimental methodologies.

Core Physical Properties

3-Phenylpropionitrile is a clear, colorless to light yellow liquid at room temperature.[1][2] Its
fundamental physical characteristics are crucial for its handling, application in synthetic
protocols, and for purification processes.

Quantitative Data Summary

The physical properties of 3-Phenylpropionitrile have been reported across various sources.
The following table summarizes the available quantitative data for its boiling point, melting
point, and density. It is important to note that variations in reported values can arise from
differences in experimental conditions and sample purity.
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Physical Property Value Conditions Source(s)
Boiling Point 261.0 °C @ 760.00 mm Hg [31141[5]
113°C @ 9 mmHg [6]L7]

234 -235°C Not specified [8]

Melting Point -1°C Not specified [3]
-2to-1°C Not specified [6][7]

-23°C Not specified [8]

-2°C Not specified [519]

Density 1.001 g/mL at 25 °C [6][7]
1.012 g/cm3 at 25 °C [8]

1.001 g/mL Not specified [5]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 3-
Phenylpropionitrile are not detailed in the cited literature, the following are generalized,
standard laboratory procedures for measuring the boiling point, melting point, and density of a
liquid compound like 3-Phenylpropionitrile.

3.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination, especially for small quantities, is the Thiele
tube method.

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating oil (e.g., mineral oil), and a heat source.

e Procedure:

o A small amount of 3-Phenylpropionitrile is placed in the small test tube.
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o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o This assembly is then placed in a Thiele tube containing heating oil, making sure the
rubber band or attachment is above the oil level.[10]

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.[11]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Upon further heating, the liquid will start to boil, and a rapid and continuous stream of
bubbles will emerge from the capillary tube.

o The heat source is then removed. The liquid will begin to cool.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[10] This occurs when the vapor pressure of the sample equals the atmospheric
pressure.

3.2. Determination of Melting Point

For substances that are solid at or near room temperature, the melting point is a key indicator
of purity. Since 3-Phenylpropionitrile has a melting point around -1 to -2 °C, this determination
would require a cooling bath. A common apparatus for this is a Mel-Temp or a similar melting
point apparatus, adapted for sub-ambient temperatures.

o Apparatus: Melting point apparatus with a cooling capability or a Thiele tube with a cooling
bath, thermometer, and a capillary tube.

e Procedure:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[e]

3.3.

A small, powdered sample of solidified 3-Phenylpropionitrile is packed into a capillary
tube.[12][13]

The capillary tube is placed in the melting point apparatus.
The apparatus is cooled to a temperature below the expected melting point.

The temperature is then slowly raised at a rate of 1-2 °C per minute near the melting point.
[14]

The melting point range is recorded from the temperature at which the first droplet of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[13] A
narrow melting range (typically 0.5-1.0 °C) is indicative of a pure compound.[12][13]

Determination of Density

The density of a liquid is its mass per unit volume. It is a characteristic property that can be

determined with high precision.

o Apparatus: A pycnometer or a graduated cylinder and an analytical balance.

e Procedure (using a graduated cylinder):

[e]

An analytical balance is used to measure the mass of a clean, dry graduated cylinder.[15]

A specific volume of 3-Phenylpropionitrile (e.g., 10 mL) is carefully measured into the
graduated cylinder.[16]

The mass of the graduated cylinder containing the liquid is then measured.[15]

The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.[15] For higher
accuracy, a pycnometer is used, which allows for a more precise determination of the
volume. The procedure is analogous, involving the measurement of the mass of the empty
pycnometer, the pycnometer filled with the sample, and the pycnometer filled with a
reference substance of known density (like water).
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Logical Relationship of Physical Properties

The following diagram illustrates the relationship between 3-Phenylpropionitrile and its

fundamental physical properties.
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Figure 1: Physical Properties of 3-Phenylpropionitrile
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Figure 1: Physical Properties of 3-Phenylpropionitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

2
3
4
e 5
6
7
8.

Page loading... [wap.guidechem.com]

. 3-PHENYLPROPIONITRILE | 645-59-0 [chemicalbook.com]
. Benzenepropanenitrile | COHIN | CID 12581 - PubChem [pubchem.ncbi.nim.nih.gov]

. 3-phenyl propionitrile, 645-59-0 [thegoodscentscompany.com]

3-phenylpropanenitrile [stenutz.eu]

. 3-Phenylpropionitrile 99 645-59-0 [sigmaaldrich.com]

. chembk.com [chembk.com]

3-Phenylpropionitrile Supplier China | Properties, Uses, Safety Data, Price & Bulk

Purchase [nj-finechem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://www.benchchem.com/product/b121915?utm_src=pdf-body-img
https://www.benchchem.com/product/b121915?utm_src=pdf-body
https://www.benchchem.com/product/b121915?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-phenylpropionitrile-dic6405.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1733015.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenepropanenitrile
http://www.thegoodscentscompany.com/data/rw1058521.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=3-phenylpropanenitrile
https://www.sigmaaldrich.com/US/en/product/aldrich/171573
https://www.chembk.com/en/chem/3-PHENYLPROPIONITRILE
https://nj-finechem.com/products/nitrile/3-phenylpropionitrile-cas-501-52-0.html
https://nj-finechem.com/products/nitrile/3-phenylpropionitrile-cas-501-52-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

9. Page loading... [guidechem.com]
e 10. chem.libretexts.org [chem.libretexts.org]

e 11. uomus.edu.ig [uomus.edu.iq]

e 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 13. chem.ucalgary.ca [chem.ucalgary.ca]
e 14. almaagal.edu.iq [almaagal.edu.iq]
e 15. youtube.com [youtube.com]

e 16. chm.uri.edu [chm.uri.edu]

 To cite this document: BenchChem. [Physical properties of 3-Phenylpropionitrile (boiling
point, melting point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121915#physical-properties-of-3-phenylpropionitrile-

boiling-point-melting-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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